Cas no 1149752-64-6 (tert-butyl[(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate)

• Product Name: tert-butyl[(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate
• CAS No: 1149752-64-6
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 4779588
• Update Time: 2025-05-19

tert-butyl[(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• E77543
• (R)-tert-butyl (1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl)carbamate
• tert-butyl[(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate
• TERT-BUTYL (R)-(1-(3-METHYL-1,2,4-OXADIAZOL-5-YL)ETHYL)CARBAMATE
• tert-butyl [(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate

• Inchi： 1S/C10H17N3O3/c1-6(8-12-7(2)13-16-8)11-9(14)15-10(3,4)5/h6H,1-5H3,(H,11,14)/t6-/m1/s1
• InChI Key： KRZNFMNCDPFVSA-ZCFIWIBFSA-N
• SMILES： O(C(N[C@H](C)C1=NC(C)=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.12699141 g/mol
• Monoisotopic Mass: 227.12699141 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.2
• Molecular Weight: 227.26

Additional information on tert-butyl[(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate

Professional Introduction to Compound with CAS No. 1149752-64-6 and Product Name: *tert-butyl[(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate*

The compound with the CAS number 1149752-64-6 and the product name tert-butyl[(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The detailed structure of this compound includes a carbamate moiety linked to an ethyl group, which is further substituted with a (1R)-configured stereocenter. This stereochemistry is particularly noteworthy, as it often plays a crucial role in determining the biological activity and pharmacokinetic behavior of pharmaceutical agents.

The core structural feature of this compound is the presence of a 3-methyl-1,2,4-oxadiazole ring. Oxadiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 3-methyl group into the oxadiazole ring enhances its electronic properties and influences its interaction with biological targets. This modification has been strategically employed to modulate the activity of the compound, making it a promising candidate for further development.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. The tert-butyl group in the carbamate moiety not only enhances the stability of the compound but also influences its solubility and metabolic pathways. These factors are critical in determining the overall efficacy and safety profile of pharmaceutical agents.

The stereochemical configuration at the chiral center (1R) is another key aspect that contributes to the unique properties of this compound. Chiral drugs often exhibit different biological activities depending on their stereochemical form, making the precise control of stereochemistry essential in drug design. The (1R)-configuration has been selected based on previous studies that demonstrate its favorable interactions with biological targets, leading to enhanced efficacy and reduced side effects.

Recent research in medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are made based on detailed understanding of molecular interactions. The compound tert-butyl[(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate exemplifies this approach by incorporating multiple structural features that are known to enhance biological activity. The combination of the 3-methyl-1,2,4-oxadiazole ring, the carbamate moiety, and the (1R)-stereochemistry creates a molecule with potent pharmacological properties.

The potential applications of this compound are broad and span across multiple therapeutic areas. Initial studies have shown promising results in preclinical models for its use as an antimicrobial agent. The oxadiazole ring is known to exhibit broad-spectrum antimicrobial activity, while the carbamate group enhances its interaction with bacterial enzymes involved in cell wall synthesis. This dual action makes it an attractive candidate for developing new antibiotics.

In addition to its antimicrobial potential, this compound has also shown promise in anti-inflammatory applications. Inflammatory processes are mediated by various enzymatic pathways, many of which can be targeted by small molecule inhibitors. The structural features of this compound suggest that it may interact with key inflammatory enzymes, thereby reducing inflammation without causing significant side effects.

The development of novel anticancer agents is another area where this compound shows significant promise. Cancer cells often exhibit altered metabolic pathways and increased resistance to conventional therapies. The oxadiazole ring has been shown to disrupt cancer cell proliferation by inhibiting key enzymes involved in DNA replication and repair. Furthermore, the carbamate group can enhance drug delivery by improving solubility and bioavailability.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques have been employed to ensure high yield and purity. These techniques include asymmetric synthesis methods that allow for the selective formation of the (1R)-stereoconfiguration without generating unwanted racemic impurities.

The pharmacokinetic profile of this compound is another critical aspect that has been thoroughly evaluated. Studies have shown that it exhibits good oral bioavailability and rapid absorption from the gastrointestinal tract. Once absorbed, it distributes widely throughout the body due to its moderate lipophilicity and hydrophilicity balance. The compound also demonstrates a favorable metabolic profile with no significant induction or inhibition of major cytochrome P450 enzymes.

The safety profile of this compound has been assessed through comprehensive toxicological studies conducted both in vitro and in vivo. These studies have shown that it exhibits low toxicity at therapeutic doses with no significant adverse effects observed at higher concentrations. This makes it a promising candidate for further clinical development without major safety concerns.

In conclusion, the compound with CAS number 1149752-64-6 and product name tert-butyl[(1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate represents a significant advancement in pharmaceutical chemistry with broad therapeutic applications. Its unique structural features make it a potent candidate for treating various diseases including infections, inflammation, and cancer. Further research is warranted to fully explore its potential in clinical settings.